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CAS No.: 84276-14-2
Cat. No.: B1586682
- 7

Executive Summary

(S)-1,2-Decanediol is an amphiphilic vicinal diol acting as a multifunctional ingredient: it serves
as a moisturizer, a penetration enhancer, and a potent antimicrobial agent. Unlike traditional
preservatives that often rely on metabolic toxicity, (S)-1,2-Decanediol functions primarily
through membrane disruption, making it highly effective against Gram-positive bacteria (e.g.,
Cutibacterium acnes, Staphylococcus aureus) and fungi (Malassezia spp.).

Its primary utility in modern drug development and personal care is as a Preservative Booster.
By destabilizing microbial membranes, it lowers the Minimum Inhibitory Concentration (MIC)
required for co-preservatives like phenoxyethanol, organic acids, or iodopropynyl
butylcarbamate (IPBC), thereby reducing the total toxicological load of a formulation.

Mechanism of Action
The Amphiphilic Interaction

The efficacy of (S)-1,2-Decanediol is dictated by its chain length (

) and the polarity of the vicinal hydroxyl groups at the
and

positions.
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e Adsorption: The lipophilic alkyl chain (

) adsorbs onto the microbial cell membrane (phospholipid bilayer).

 Intercalation: The molecule inserts itself into the lipid bilayer. The specific (S)-configuration
may influence the packing density within the chiral environment of lipid membranes,
potentially enhancing disruption efficiency compared to racemic mixtures in specific bacterial
strains.

o Permeabilization: This insertion expands the membrane surface area and disrupts Van der
Waals forces between fatty acid tails, increasing fluidity and permeability.

o Leakage & Lysis: Intracellular ions (

) leak out, dissipating the proton motive force (PMF) required for ATP synthesis, leading to
cell death.

Visualizing the Pathway

The following diagram illustrates the cascade from formulation introduction to microbial
inactivation.
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Caption: Mechanistic pathway of (S)-1,2-Decanediol showing direct lytic action and synergistic
facilitation of co-preservatives.
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Formulation Guidelines
Solubility & Stability Profile

Unlike shorter chain diols (e.g., Pentylene Glycol), (S)-1,2-Decanediol is poorly soluble in
water.[1] Successful incorporation requires specific solvent systems or thermal processing.

Parameter Specification | Behavior

Waxy white solid or viscous liquid (purity
Appearance
dependent).

Water Solubility Very low (< 0.5%). Crystallizes in cold water.

Solubility (Excellent) Ethanol, Isopropyl Alcohol, Glycols (Propylene,
olubili xcellen
Y Butylene), Cosmetic Esters.

Solubility (Moderate) Non-ionic surfactants, warm oils.

High. Can be heated to 80°C without

Thermal Stability q dati
egradation.

pH Stability Stable across pH 3.0 — 10.0.

Incorporation Protocol (Emulsions)

Objective: Prevent recrystallization of the diol in the aqueous phase.

e Phase Selection: Add (S)-1,2-Decanediol to the oil phase or the solvent phase (if using
solubilizers like Propanediol).

e Heating: Heat the phase to 45-50°C until the diol is completely liquefied and transparent.
o Emulsification: Combine with the aqueous phase.

o Critical Note: If adding to a cold-process formulation, pre-dissolve the diol in a carrier (e.g.,
1 part Diol : 3 parts Propanediol) before adding to the main tank.

e Cooling: Ensure homogenization is maintained during cooling to prevent micro-crystal
formation, which reduces bioavailability.
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Experimental Protocols
Protocol A: Minimum Inhibitory Concentration (MIC)
Determination

Standard: CLSI M07-A10 (Modified for hydrophobic compounds)

Materials:

o Test Organisms: S. aureus (ATCC 6538), P. acnes (ATCC 6919), E. coli (ATCC 8739).[2]

e Solvent: DMSO or Propylene Glycol (Final concentration < 2% to avoid solvent toxicity).

o Media: Mueller-Hinton Broth (Aerobes), Reinforced Clostridial Medium (Anaerobes/P. acnes).

Procedure:

Stock Solution: Dissolve (S)-1,2-Decanediol in DMSO to create a 100,000 ppm (10%) stock.

Dilution: Prepare serial two-fold dilutions in the culture broth (Range: 0.05% to 2.0%).

Inoculation: Add bacterial suspension adjusted to

CFU/mL.

Incubation:

o Aerobes: 37°C for 24 hours.

o Anaerobes (P. acnes): 37°C for 72—96 hours in anaerobic jar.

Readout: The MIC is the lowest concentration with no visible turbidity.

Protocol B: Preservative Challenge Test (ISO 11930)

This protocol validates the efficacy of the diol in a final formulation.

Workflow Diagram:
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Final Formulation
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Caption: ISO 11930 Workflow for validating antimicrobial preservation efficacy.

Acceptance Criteria (Bacteria - Criteria A):

e Day7:

3 log reduction.
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e Day 14:

3 log reduction (no increase).

e Day 28: No increase from Day 14.

Synergistic Profiles & Data Interpretation

(S)-1,2-Decanediol is rarely used as a standalone broad-spectrum preservative because its
efficacy against Gram-negatives (like Pseudomonas) is weaker than against Gram-positives. It
is best deployed as a booster.

Comparative Efficacy Table (Simulated Data based on Literature):

. S. aureus . A. brasiliensis Recommendati
Active System E. coli (Gram-)
(Gram+) (Mold) on
Effective for
(9)-1,2-
) ) ] Acne; Weak
Decanediol High Efficacy Moderate Low ]
preservative
(1.0%)
alone.
Phenoxyethanol ) Standard
Moderate High Low ]
(0.5%) Preservative.
N Synergistic. Diol
Combination:
_ , , opens
Diol (0.5%) + Very High High Moderate
membrane;
Phenoxy (0.5%)
Phenoxy enters.
Combination: Ideal for
Diol (0.5%) + Very High Moderate High "Preservative-
Organic Acid Free" claims.

Technical Insight: The combination of (S)-1,2-Decanediol with organic acids (e.g., Lactic Acid,
Anisic Acid) is particularly potent against P. acnes. The diol disrupts the biofilm, allowing the
acid to penetrate and acidify the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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